4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine

• CAS No.: 1247405-15-7
• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 4-(3,5-dimethyl-1,2,4-triazol-1-yl)piperidine
• InChI: InChI=1S/C9H16N4/c1-7-11-8(2)13(12-7)9-3-5-10-6-4-9/h9-10H,3-6H2,1-2H3
• InChI Key: RVEXLNBWNIZKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)C2CCNCC2

Description

4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine is a heterocyclic compound that features a piperidine ring substituted with a dimethyl-1H-1,2,4-triazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine typically involves the cyclization of appropriate precursors. One common method is the reaction of piperidine with dimethyl-1H-1,2,4-triazole under suitable conditions. The reaction may involve the use of catalysts and specific solvents to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the triazole ring or the piperidine moiety.

Substitution: The compound can participate in substitution reactions, where functional groups on the triazole or piperidine rings are replaced with other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome and may include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds .

Scientific Research Applications

4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine involves its interaction with specific molecular targets. For example, in biological systems, the compound may bind to enzymes or receptors, modulating their activity. The triazole ring can interact with metal ions or other functional groups, influencing the compound’s overall effect .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole derivatives: These compounds share the triazole ring and exhibit similar chemical properties.

Piperidine derivatives: Compounds with a piperidine ring that may have different substituents but similar structural features.

Uniqueness

4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine is unique due to the specific combination of the triazole and piperidine rings, which imparts distinct chemical and biological properties. This combination allows for versatile applications in various fields, distinguishing it from other similar compounds .